SAK 3
SAK 3
SAK 3 is a potent CaV3.1/3.3 activator that is orally bioavailable.
Brand Name:
Vulcanchem
CAS No.:
1256269-87-0
VCID:
VC0542318
InChI:
InChI=1S/C20H23N3O4/c1-3-27-18(25)15-14(24)12-20(16(15)22-9-5-4-6-10-22)19(26)21-17-13(2)8-7-11-23(17)20/h7-8,11H,3-6,9-10,12H2,1-2H3
SMILES:
CCOC(=O)C1=C(C2(CC1=O)C(=O)N=C3N2C=CC=C3C)N4CCCCC4
Molecular Formula:
C20H23N3O4
Molecular Weight:
369.421
SAK 3
CAS No.: 1256269-87-0
Inhibitors
VCID: VC0542318
Molecular Formula: C20H23N3O4
Molecular Weight: 369.421
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1256269-87-0 |
|---|---|
| Product Name | SAK 3 |
| Molecular Formula | C20H23N3O4 |
| Molecular Weight | 369.421 |
| IUPAC Name | ethyl 8'-methyl-2',5-dioxo-2-piperidin-1-ylspiro[cyclopentene-3,3'-imidazo[1,2-a]pyridine]-1-carboxylate |
| Standard InChI | InChI=1S/C20H23N3O4/c1-3-27-18(25)15-14(24)12-20(16(15)22-9-5-4-6-10-22)19(26)21-17-13(2)8-7-11-23(17)20/h7-8,11H,3-6,9-10,12H2,1-2H3 |
| Standard InChIKey | WZHBYTVHUFURPY-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=C(C2(CC1=O)C(=O)N=C3N2C=CC=C3C)N4CCCCC4 |
| Appearance | Solid powder |
| Description | SAK 3 is a potent CaV3.1/3.3 activator that is orally bioavailable. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | SAK 3; SAK3; SAK-3 |
| Reference | Yabuki et al (2017) Pharmacological properties of SAK3, a novel T-type voltage-gated Ca2+ channel enhancer. Neuropharmacology 117 1 PMID: 28093211 |
| PubChem Compound | 71655974 |
| Last Modified | Nov 11 2021 |
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